Cas no 13947-76-7 (2-isocyano-2-methylbutane)
2-isocyano-2-methylbutane structure
Product Name:2-isocyano-2-methylbutane
CAS No:13947-76-7
MF:C6H11N
MW:97.1582415103912
CID:902805
PubChem ID:2756568
Update Time:2025-04-19
2-isocyano-2-methylbutane Chemical and Physical Properties
Names and Identifiers
-
- butane, 2-isocyano-2-methyl-
- TERT-AMYLISOCYANIDE
- 1,1-Dimethyl-propyl-isocyanid
- AC1MBTVI
- AG-B-52372
- CTK0B7326
- tert-pentyl isocyanide
- 2-isocyano-2-methylbutane
- AKOS006278837
- EN300-1840197
- DB-251534
- 13947-76-7
- DTXSID60373424
- GS-0308
-
- MDL： MFCD02664643
- Inchi： 1S/C6H11N/c1-5-6(2,3)7-4/h5H2,1-3H3
- InChI Key： ZANHUOZJSFYTKD-UHFFFAOYSA-N
- SMILES： [N+](#[C-])C(C)(C)CC
Computed Properties
- Exact Mass: 97.08923
- Monoisotopic Mass: 97.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 94
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 4.4Ų
Experimental Properties
- PSA: 4.36
2-isocyano-2-methylbutane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 021024-1g |
tert-Amylisocyanide |
13947-76-7 | 1g |
￡359.00 | 2022-02-28 | ||
| Enamine | EN300-1840197-0.05g |
2-isocyano-2-methylbutane |
13947-76-7 | 95% | 0.05g |
$232.0 | 2023-09-19 | |
| Enamine | EN300-1840197-0.1g |
2-isocyano-2-methylbutane |
13947-76-7 | 95% | 0.1g |
$347.0 | 2023-09-19 | |
| Enamine | EN300-1840197-0.25g |
2-isocyano-2-methylbutane |
13947-76-7 | 95% | 0.25g |
$494.0 | 2023-09-19 | |
| Enamine | EN300-1840197-0.5g |
2-isocyano-2-methylbutane |
13947-76-7 | 95% | 0.5g |
$780.0 | 2023-09-19 | |
| Enamine | EN300-1840197-1.0g |
2-isocyano-2-methylbutane |
13947-76-7 | 95% | 1g |
$999.0 | 2023-06-01 | |
| Enamine | EN300-1840197-2.5g |
2-isocyano-2-methylbutane |
13947-76-7 | 95% | 2.5g |
$1959.0 | 2023-09-19 | |
| Enamine | EN300-1840197-5.0g |
2-isocyano-2-methylbutane |
13947-76-7 | 95% | 5g |
$2900.0 | 2023-06-01 | |
| Enamine | EN300-1840197-10.0g |
2-isocyano-2-methylbutane |
13947-76-7 | 95% | 10g |
$4299.0 | 2023-06-01 | |
| 1PlusChem | 1P001BJJ-50mg |
Butane, 2-isocyano-2-methyl- |
13947-76-7 | 95% | 50mg |
$339.00 | 2024-06-21 |
2-isocyano-2-methylbutane Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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